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Abstract
This technical guide provides a comprehensive overview of the environmental fate and

biodegradability of 1-chlorooctane, a colorless liquid used as a chemical intermediate and

stabilizer.[1] This document is intended for researchers, scientists, and drug development

professionals, offering detailed information on the physicochemical properties, environmental

distribution, and microbial degradation of this compound. Quantitative data are presented in

structured tables for clarity, and key experimental protocols are described. Visual diagrams

generated using Graphviz are included to illustrate environmental fate pathways and

experimental workflows.

Introduction
1-Chlorooctane (CAS 111-85-3), also known as n-octyl chloride, is a haloalkane with the

molecular formula C8H17Cl.[2][3] It is primarily used in the synthesis of other chemicals, such

as organometallics, and as a stabilizer.[1] Its release into the environment can occur through

various waste streams during its production and use.[1][4] Understanding the environmental

behavior of 1-chlorooctane is crucial for assessing its potential ecological impact.
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The environmental transport and partitioning of 1-chlorooctane are governed by its physical

and chemical properties. These properties are summarized in the table below.

Property Value Reference

Molecular Formula C8H17Cl [2][3]

Molecular Weight 148.67 g/mol [1]

Appearance Colorless liquid [1][4]

Boiling Point 181.5 - 183 °C [1]

Melting Point -57.8 to -61 °C [1]

Density
0.8738 - 0.875 g/cm³ at 20-25

°C
[1]

Vapor Pressure 0.95 mmHg at 25 °C [1][4]

Water Solubility Insoluble; 0.02 g/L [1][4]

log Kow (Octanol-Water

Partition Coefficient)
4.73 - 5.42 [1][5]

Environmental Fate
The fate of 1-chlorooctane in the environment is determined by a combination of transport and

degradation processes, including volatilization, adsorption, atmospheric degradation, and

bioconcentration.

Volatilization and Atmospheric Fate
With a vapor pressure of 0.95 mmHg at 25°C, 1-chlorooctane is expected to exist

predominantly in the vapor phase in the atmosphere.[1][4] The estimated Henry's Law constant

of 6.0 x 10⁻² atm-cu m/mole suggests that volatilization from moist soil and water surfaces will

be a significant fate process.[4] The volatilization half-life from a model river is estimated to be

approximately 4 hours, and from a model lake, about 5 days.[4]

In the atmosphere, 1-chlorooctane is degraded by reacting with photochemically produced

hydroxyl radicals.[4] The estimated atmospheric half-life for this reaction is about 2 days.[4]
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Atmospheric Fate of 1-Chlorooctane.

Adsorption and Mobility in Soil and Sediment
The soil adsorption coefficient (Koc) for 1-chlorooctane is estimated to be 8900, which

indicates that it is expected to be immobile in soil.[1] In aquatic environments, its high log Kow

suggests a strong tendency to adsorb to suspended solids and sediment.[4] This adsorption

can reduce its bioavailability and slow down other fate processes like volatilization and

biodegradation.[4]

Bioconcentration
The bioconcentration factor (BCF) for 1-chlorooctane is estimated to be 2300.[4] This high

value suggests a significant potential for bioaccumulation in aquatic organisms.[4]

Environmental Fate
Parameter

Value Interpretation Reference

Henry's Law Constant 6.0 x 10⁻² atm-m³/mol
Rapid volatilization

from water
[4]

Atmospheric Half-life ~2 days
Degradation by

hydroxyl radicals
[4]

Koc 8900 Immobile in soil [1]

BCF 2300
Very high potential for

bioaccumulation
[4]

Biodegradability
Available data indicate that 1-chlorooctane is readily biodegradable under aerobic conditions.

[1][4]
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Aerobic Biodegradation
In a standard aerobic screening test using an activated sludge inoculum, 1-chlorooctane
achieved 74-81% of its theoretical biochemical oxygen demand (BOD) within 28 days.[1][4]

Another study reported that at a concentration of 100 mg/L, 1-chlorooctane was readily

biodegradable, with 81% degradation occurring in 28 days in the presence of activated sludge.

A pure culture of Corynebacterium sp. has also been shown to degrade 1-chlorooctane.[1]

Biodegradation
Test

Conditions Result Reference

Aerobic Aqueous

Screening

Sludge inoculum, 4

weeks

74-81% of theoretical

BOD
[1][4]

OECD Test Guideline

301C

Activated sludge, 100

mg/L, 28 days

81% biodegradation

(Readily

biodegradable)

Anaerobic Biodegradation
While extensive data on the anaerobic biodegradation of 1-chlorooctane is not readily

available, the biodegradation of other chlorinated aliphatic compounds has been observed

under anaerobic conditions.[6][7] This often occurs through a process called reductive

dehalogenation, where the chlorinated compound is used as an electron acceptor.[7]

Proposed Biodegradation Pathway
The aerobic biodegradation of haloalkanes often proceeds via hydrolytic or oxidative pathways.

A possible initial step in the aerobic degradation of 1-chlorooctane is the hydrolytic

dehalogenation to form 1-octanol, which can then be further oxidized to octanoic acid and

subsequently enter the beta-oxidation pathway for fatty acids.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b087089?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chlorooctane
https://wap.guidechem.com/encyclopedia/1-chlorooctane-dic2305.html
https://www.benchchem.com/product/b087089?utm_src=pdf-body
https://www.benchchem.com/product/b087089?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chlorooctane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chlorooctane
https://wap.guidechem.com/encyclopedia/1-chlorooctane-dic2305.html
https://www.benchchem.com/product/b087089?utm_src=pdf-body
https://engg.k-state.edu/hsrc/97Proceed/Poster10/biodegradation.html
https://www.eurochlor.org/wp-content/uploads/2019/04/sd8-biodegradabilityp1-final.pdf
https://www.eurochlor.org/wp-content/uploads/2019/04/sd8-biodegradabilityp1-final.pdf
https://www.benchchem.com/product/b087089?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proposed Aerobic Biodegradation Pathway
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Proposed Biodegradation Pathway for 1-Chlorooctane.

Experimental Protocols
OECD Test Guideline 301C: Ready Biodegradability -
Modified MITI Test (I)
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This test is designed to assess the ready biodegradability of chemicals under aerobic

conditions.

Inoculum: Activated sludge from a wastewater treatment plant, not adapted to the test

chemical. The concentration of suspended solids in the inoculum is typically 30 mg/L.

Test Substance Concentration: The chemical is added at a concentration of 100 mg/L as the

sole source of organic carbon.

Test Duration: 28 days.

Methodology: The consumption of oxygen is measured over the 28-day period and is

expressed as a percentage of the theoretical oxygen demand (ThOD). A blank control with

only the inoculum and a reference substance control (e.g., aniline) are run in parallel.

Pass Criteria: A substance is considered readily biodegradable if the percentage of

biodegradation reaches 60% of the ThOD within a 10-day window, which must occur within

the 28-day test period. For 1-chlorooctane, a result of 81% biodegradation after 28 days

indicates it passes this test.
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OECD 301C Experimental Workflow
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Workflow for OECD Test Guideline 301C.

Ecotoxicity
1-Chlorooctane is classified as very toxic to aquatic life, with long-lasting effects.[1][5]
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Organism Test Type Endpoint Value
Exposure
Time

Reference

Oryzias

latipes (Fish)
Acute LC50 0.62 mg/L 96 h

Daphnia

magna

(Water flea)

Acute EC50 0.21 mg/L 48 h [5]

Scenedesmu

s

capricornutu

m (Algae)

Acute EC50 > 0.32 mg/L 72 h

Oryzias

latipes (Fish)
Chronic NOEC 0.0567 mg/L 40 d

Daphnia

magna

(Water flea)

Chronic NOEC 0.073 mg/L 21 d

Activated

Sludge

Respiration

Inhibition
EC50 > 260 mg/L 3 h

Conclusion
1-Chlorooctane is a compound with a high potential for volatilization into the atmosphere,

where it undergoes relatively rapid photochemical degradation. In soil and aquatic

environments, it is expected to be largely immobile due to strong adsorption to organic matter.

Its high bioconcentration factor indicates a risk of accumulation in aquatic organisms. Despite

its potential for persistence through adsorption, studies have shown that 1-chlorooctane is

readily biodegradable under aerobic conditions. Its high aquatic toxicity necessitates careful

management of its release into the environment. Further research into its anaerobic

biodegradation pathways would provide a more complete picture of its environmental fate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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